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Compound of Interest

Compound Name: Metastin (human)

Cat. No.: B561550

Get Quote

Abstract & Scope
Metastin (Kisspeptin-54) is a 54-amino acid peptide ligand for the G-protein coupled receptor

GPR54 (KISS1R). It plays a critical role in the suppression of tumor metastasis and the

regulation of the Hypothalamic-Pituitary-Gonadal (HPG) axis.[1] Due to its length (54 residues)

and specific amino acid composition (containing Methionine and Tryptophan), Metastin

presents unique challenges regarding solubility, oxidation, and surface adsorption.

This Application Note provides a standardized, field-proven protocol for the reconstitution,

storage, and handling of human Metastin (residues 68–121 of the KISS1 precursor). This guide

deviates from generic peptide handling by addressing the specific physicochemical properties

of Metastin to ensure maximum bioactivity and experimental reproducibility.

Product Profile & Physicochemical Analysis
Before reconstitution, it is imperative to understand the molecule's properties to predict its

behavior in solution.
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Property Specification Notes

Peptide Name
Metastin (Human), Kisspeptin-

54

Residues 68-121 of KISS1

precursor

Sequence

GTSLSPPPESSGSRQQPGLS

APHSRQIPAPQGAVLVQREK

DLPNYNWNSFGLRF-NH₂

C-terminal amidation protects

against carboxypeptidases.

Molecular Weight ~5857.5 Da Verify against specific lot CoA.

Net Charge (pH 7) Positive (+3 to +4) Basic peptide (Arg/Lys rich).

Solubility Profile Hydrophilic / Cationic

Soluble in water; generally

does not require organic co-

solvents (DMSO).

Critical Residues Trp (W), Met (M)

High Oxidation Risk. Avoid

vigorous vortexing and

exposure to air.

Adsorption Risk Moderate to High

Positively charged peptide

may bind to glass; use

polypropylene.

Pre-Reconstitution Checklist
Equipment & Reagents

Solvent: Sterile Water for Injection (WFI) or 0.1% Acetic Acid (if higher concentrations >2

mg/mL are required).

Why? Metastin is basic. While water is usually sufficient, a slightly acidic environment

ensures protonation of basic residues, maintaining repulsion and preventing aggregation.

Labware: LoBind® (low protein binding) microcentrifuge tubes and pipette tips.

Why? To prevent loss of peptide due to adsorption to plastic surfaces, which is critical for

nanomolar potency assays.

Environment: Biosafety cabinet or clean bench to maintain sterility.
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Thermal Equilibration (The "Warm-Up")
CRITICAL STEP: Upon removing the lyophilized vial from the freezer (-20°C), allow it to

equilibrate to room temperature for at least 30-60 minutes inside a desiccator before opening.

Mechanism:[2][3] Opening a cold vial causes atmospheric moisture to condense on the

hygroscopic peptide cake. This moisture can initiate hydrolysis and aggregation before the

solvent is even added.

Reconstitution Protocol
This protocol targets a Stock Concentration of 1 mg/mL (approx. 170 µM).

Step 1: Solvent Addition
Centrifuge the vial briefly (30 seconds at 500 x g) to ensure the peptide cake is at the

bottom.

Add the calculated volume of Sterile Water to the vial.

Recommendation: Aim for the center of the vial, allowing the water to flow down the sides.

Step 2: Dissolution (The "Swirl")[5]
DO NOT VORTEX. Vortexing introduces shear stress and aeration, which can oxidize the

Methionine (Met) and Tryptophan (Trp) residues.

Dissolve by gentle swirling or inverting the vial slowly for 1-2 minutes.

Visual Check: The solution should be clear and colorless. If particulates persist, sonicate in a

water bath for 10-15 seconds (low power).

Step 3: Filtration (Optional but Recommended for Cell
Culture)

If the peptide is for cell culture (GPR54 signaling assays), filter the stock solution through a

0.22 µm PVDF or PES syringe filter.

Note: Pre-wet the filter with sterile water to minimize peptide loss during the initial passage.
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Step 4: Concentration Verification
Measure absorbance at 280 nm (A280) using a Nanodrop or spectrophotometer.

Calculate concentration using the molar extinction coefficient (

) derived from Trp/Tyr residues.

Metastin (Human) contains 1 Trp and 1 Tyr.

Approximate

.

Storage & Handling Strategy
Peptides in solution are thermodynamically unstable. A rigorous storage strategy is required to

prevent degradation.[4][5]

Aliquoting
Never refreeze the master stock. Immediately after reconstitution:

Aliquot the stock solution into single-use volumes (e.g., 20 µL or 50 µL) using LoBind tubes.

Nitrogen Overlay (Pro Tip): If available, gently blow inert nitrogen gas into the tube

headspace before closing to prevent oxidation of Met/Trp residues during storage.

Freezing
Short Term (< 1 week): 4°C (Refrigerated).

Long Term (> 6 months): -20°C or -80°C.[6]

Flash Freezing: For maximum stability, flash freeze aliquots in liquid nitrogen before placing

them in the freezer.

Experimental Usage & Dilution
When preparing working solutions for assays (e.g., Calcium Flux, ERK phosphorylation):
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Carrier Protein: Dilute the stock peptide into a buffer containing 0.1% BSA (Bovine Serum

Albumin) or 5% Gelofusine.

Reasoning: At physiological concentrations (nanomolar range), peptide adsorption to

plastic walls becomes the dominant factor in concentration loss. BSA coats the plastic,

ensuring the Metastin remains in solution.

pH Sensitivity: Ensure the assay buffer is buffered to pH 7.4 (e.g., HEPES or PBS). Metastin

binding to GPR54 is pH-sensitive.

Quality Control & Bioactivity Validation
To verify the integrity of the reconstituted peptide, a functional bioassay is recommended.

Bioassay: GPR54-Mediated Calcium Flux
Metastin signals primarily through the

pathway, leading to intracellular calcium release.

Cell Line: CHO-K1 or HEK293 cells stably expressing human GPR54 (KISS1R).

Readout: FLIPR Calcium Assay or Fura-2 imaging.

Expected EC50: Human Metastin typically exhibits an EC50 of 1–5 nM in GPR54-expressing

cells.

Visualization of Signaling Pathway
The following diagram illustrates the mechanism of action used for bioactivity validation.
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Caption: Figure 1: GPR54 (KISS1R) signaling cascade activated by Metastin. Bioactivity is

validated via Ca2+ flux or ERK phosphorylation.

Reconstitution Workflow Diagram
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Caption: Figure 2: Step-by-step reconstitution workflow ensuring peptide stability and

minimizing degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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